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Compound of Interest

Compound Name: ONO-3307

cat. No.: B1677311

ONO-3307 Technical Support Center

This technical support center provides researchers, scientists, and drug development
professionals with essential information regarding the solubility, stability, and handling of ONO-
3307.

Frequently Asked Questions (FAQs)

Q1: What is ONO-3307 and what are its primary targets?
Al: ONO-3307 is a synthetic protease inhibitor. It competitively inhibits a range of proteases
involved in the coagulation cascade. Its targets include trypsin, thrombin, plasma kallikrein,

plasmin, pancreatic kallikrein, and chymotrypsin.[1] It has been studied for its protective effects
in conditions like disseminated intravascular coagulation (DIC) and acute pancreatitis.[2][3]

Q2: What is the recommended storage condition for ONO-33077

A2: For long-term storage, ONO-3307 powder should be stored at -20°C, where it is stable for
up to three years. Once dissolved in a solvent, the solution should be stored at -80°C and is
stable for up to one year.[4]

Q3: How should | prepare a stock solution of ONO-33077

A3: It is recommended to dissolve ONO-3307 in an organic solvent such as Dimethyl Sulfoxide
(DMSO) to prepare a stock solution. For in vivo studies, a suggested method involves initially
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dissolving the compound in DMSO, followed by dilution with PEG300, Tween 80, and a saline
buffer like PBS.[4]

Q4: What are the different forms of ONO-3307 available?

A4: ONO-3307 is available as a mesylate salt (ONO-3307 mesylate) and as a free base (Ono
3307 Free base).[2][4] It is important to be aware of which form is being used as their molecular
weights and potentially solubility characteristics may differ.

Troubleshooting Guide

Issue Possible Cause Suggested Solution

Prepare a high-concentration
stock solution in DMSO. For
aqueous working solutions,
Precipitation in aqueous ONO-3307 has limited dilute the DMSO stock into the
solution solubility in aqueous buffers. aqueous buffer with vigorous
vortexing. Avoid high final
concentrations in aqueous

media.

Ensure the solid compound is

stored at -20°C and solutions
Inconsistent experimental Degradation of the compound are stored at -80°C.[4] Avoid
results due to improper storage. repeated freeze-thaw cycles.

Aliquot stock solutions into

single-use volumes.

The compound may not be Use DMSO as the primary
Difficulty dissolving the readily soluble in the chosen solvent for preparing stock
compound solvent at the desired solutions. Gentle warming and

concentration. vortexing can aid dissolution.

Data Summary

Storage and Stability
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Form Storage Condition Stability
Solid (Powder) -20°C Up to 3 years[4]
In Solvent -80°C Up to 1 year[4]

Inhibition Constants (Ki) of ONO-3307

Target Protease Ki Value (uM)
Trypsin 0.048[1]
Thrombin 0.18[1]
Plasma Kallikrein 0.29[1]
Plasmin 0.31[1]
Pancreatic Kallikrein 3.6[1]
Chymotrypsin 47[1]

Experimental Protocols

Protocol for Preparation of a 10 mM Stock Solution in DMSO

¢ Weighing the Compound: Accurately weigh the required amount of ONO-3307 (mesylate,
MW: 430.46 g/mol ; free base, MW: 334.35 g/mol ) in a sterile microcentrifuge tube.

¢ Solvent Addition: Add the calculated volume of high-purity, anhydrous DMSO to achieve a 10
mM concentration.

» Dissolution: Vortex the solution until the compound is completely dissolved. Gentle warming
in a water bath (not exceeding 37°C) can be used to aid dissolution if necessary.

o Storage: Aliquot the stock solution into smaller, single-use volumes in sterile cryovials and
store at -80°C.

Visualizations
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ONO-3307 Solution Preparation and Handling Workflow.
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Inhibition of Thrombin by ONO-3307 in the Coagulation Pathway.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [ONO-3307 solubility and stability issues]. BenchChem,
[2025]. [Online PDF]. Available at: [https://www.benchchem.com/product/b1677311#ono-
3307-solubility-and-stability-issues]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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